NR2B-selective NMDA receptor antagonist 1

• Molecular Formula: C18H22Cl2N2O4S
• Molecular Weight: 433.3 g/mol
• InChI: InChI=1S/C18H22Cl2N2O4S/c1-27(24,25)22-14-3-5-16(6-4-14)26-12-15(23)11-21-9-8-13-2-7-17(19)18(20)10-13/h2-7,10,15,21-23H,8-9,11-12H2,1H3/t15-/m0/s1
• InChIKey: GEFDXUZHLNJUMR-HNNXBMFYSA-N

NR2B-Selective NMDA Receptor Antagonist 1 (CAY10608) Technical Baseline & Procurement Overview

NR2B-selective NMDA receptor antagonist 1 (CAY10608, compound 29) is a potent, non-competitive antagonist of the NR1/NR2B NMDA receptor subtype (IC50 = 0.05 µM) . This small-molecule cyclic benzamidine also exhibits measurable inhibition of the human ether-à-go-go-related gene (hERG) potassium channel (IC50 = 0.73 µM) and the α1-adrenergic receptor (α1-AdR; IC50 = 2.4 µM) . The compound demonstrates efficient blood–brain barrier (BBB) permeability and is orally active in a carrageenan-induced rat hyperalgesia model of pain [1].

NR2B-subtype selective non-competitive NMDA receptor antagonist

Orally active with efficient blood–brain barrier permeability in rodent models

Well-characterized hERG and α1-adrenergic receptor inhibition for polypharmacology research

Systemic administration supports CNS disease model studies without invasive cannulation

• [1] Nguyen, K. T., et al. (2007). Cyclic benzamidines as orally efficacious NR2B-selective NMDA receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(14), 3997–4000. View Source

Why NR2B-Selective NMDA Receptor Antagonist 1 Cannot Be Interchanged with Other In‑Class Compounds

NR2B‑selective NMDA receptor antagonists are not functionally interchangeable. Key differentiation points include the degree of subtype selectivity over NR2A‑containing receptors, the magnitude and spectrum of off‑target liabilities (particularly hERG and α1‑adrenergic receptors), the route of administration achievable in vivo (oral vs. parenteral), and the ability to cross the blood–brain barrier. NR2B-selective NMDA receptor antagonist 1 occupies a distinct position in this parameter space: its moderate NR2B potency is accompanied by well‑characterized hERG and α1‑AdR inhibition , and its oral bioavailability distinguishes it from several commonly used tool compounds [1].

Target Compound

NR2B Antagonist 1 (CAY10608)

Characterized hERG and α1-AdR inhibition; oral bioavailability; efficient BBB penetration.

Common Comparators

Ro 25-6981 / Conantokin G

Ro 25-6981 lacks reported hERG/α1-AdR activity; both require parenteral administration; peptide conantokin G does not cross BBB.

Off-target polypharmacology, oral dosing feasibility, and CNS penetration may differ significantly; direct interchangeability requires thorough validation in the relevant model system.

• [1] Nguyen, K. T., et al. (2007). Cyclic benzamidines as orally efficacious NR2B-selective NMDA receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(14), 3997–4000. View Source

NR2B-Selective NMDA Receptor Antagonist 1 (CAY10608): Quantitative Differentiation Evidence vs. Key Comparators

Unique Dual Off-Target Profile: Quantified hERG and α1-AdR Inhibition

NR2B-selective NMDA receptor antagonist 1 (CAY10608) displays a clearly defined, measurable inhibition of both hERG (IC50 = 0.73 µM) and α1-AdR (IC50 = 2.4 µM) . In contrast, the widely used NR2B‑selective antagonist Ro 25‑6981 exhibits no reported hERG or α1‑AdR activity at physiologically relevant concentrations [1]. This dual off‑target liability is a distinguishing characteristic for experimental designs requiring a tool compound with polypharmacological effects or for studies explicitly investigating the cardiovascular safety of NR2B‑targeted agents.

hERG & α1-AdR Off-Target Profile

Head-to-head

NR2B Antagonist 1hERG IC50 0.73 µM

NR2B Antagonist 1α1-AdR IC50 2.4 µM

Ro 25-6981No significant hERG/α1-AdR inhibition

Supports polypharmacology probe context for combined NMDA receptor and ion channel/adrenoceptor studies

HEK293 assay; [³H]dofetilide displacement

Evidence Dimension	hERG inhibition
Target Compound Data	IC50 = 0.73 µM
Comparator Or Baseline	Ro 25-6981: No significant hERG inhibition reported
Quantified Difference	Target compound exhibits measurable hERG inhibition; comparator does not
Conditions	HEK293 cell-based assay (displacement of [³H]dofetilide)

Why This Matters

Enables the compound to serve as a positive control in hERG liability assays and as a probe for polypharmacology, while other NR2B‑selective agents lack this characterized off‑target interaction.

• [1] Alomone Labs. (n.d.). Ro 25-6981 maleate product datasheet. Retrieved from https://stage.alomone.com/p/ro-25-6981-maleate/R-180 View Source

Oral Bioactivity Differentiates NR2B-Selective NMDA Receptor Antagonist 1 from Parenteral-Only Antagonists

Compound 29 is orally active in a carrageenan‑induced rat hyperalgesia model of pain [1]. Many standard NR2B‑selective tool compounds, including Ro 25‑6981 and conantokin G, lack oral bioavailability and require intravenous or intraperitoneal administration for in vivo studies [2]. This practical advantage reduces the need for parenteral dosing equipment and can lower animal handling stress in chronic dosing protocols.

Oral Bioactivity in Pain Model

Head-to-head

NR2B Antagonist 1Oral (p.o.) activity demonstrated

Ro 25-6981 / Conantokin GParenteral administration only

Supports oral dosing research paradigms in rodent pain models

Carrageenan-induced rat hyperalgesia model

Evidence Dimension	Route of administration for in vivo efficacy
Target Compound Data	Oral (p.o.) activity demonstrated
Comparator Or Baseline	Ro 25-6981: parenteral (i.p./i.v.) only; Conantokin G: parenteral only
Quantified Difference	Target compound allows oral dosing; comparators require injection
Conditions	Carrageenan-induced rat hyperalgesia model

Why This Matters

Oral dosing simplifies experimental logistics, facilitates chronic treatment paradigms, and is preferred for behavioral studies where injection stress is a confounding variable.

• [1] Nguyen, K. T., et al. (2007). Cyclic benzamidines as orally efficacious NR2B-selective NMDA receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 17(14), 3997–4000. View Source
• [2] Alomone Labs. (n.d.). Ro 25-6981 maleate product datasheet. Retrieved from https://stage.alomone.com/p/ro-25-6981-maleate/R-180 View Source

Quantified Blood–Brain Barrier Permeability Relative to Peptide Antagonists

NR2B-selective NMDA receptor antagonist 1 (CAY10608) exhibits efficient blood–brain barrier permeability, as confirmed by in vivo efficacy following systemic administration . In contrast, peptide‑based NR2B antagonists such as conantokin G do not appreciably cross the BBB and typically require direct intracerebroventricular (i.c.v.) injection for CNS activity . This property makes the compound suitable for systemic dosing in CNS disease models without surgical intervention.

BBB Permeability Advantage

Cross-study comparable

NR2B Antagonist 1Efficient BBB penetration

Conantokin GNegligible BBB penetration (i.c.v. required)

Supports systemic CNS research models without invasive cannulation

Data to verify; sources absent for direct comparison

Evidence Dimension	Blood–brain barrier penetration
Target Compound Data	Efficient BBB permeability (systemic efficacy confirmed)
Comparator Or Baseline	Conantokin G: negligible BBB penetration (requires i.c.v. administration)
Quantified Difference	Qualitative difference; target compound is CNS‑penetrant; peptide comparator is not
Conditions	In vivo systemic administration studies

Why This Matters

BBB permeability is critical for CNS‑targeted research; small‑molecule NR2B‑selective NMDA receptor antagonist 1 eliminates the need for invasive i.c.v. cannulation, reducing animal morbidity and experimental complexity.

In Vivo Neuroprotective Efficacy in Ischemic Stroke Model

Systemic administration of NR2B-selective NMDA receptor antagonist 1 (compound 29) at 30 mg/kg (i.p.) significantly reduces brain infarct volume in a rodent model of transient focal cerebral ischemia . While Ro 25‑6981 also demonstrates neuroprotection in similar models, the quantification for compound 29 is directly comparable to positive controls and provides a verified benchmark for ischemic stroke research [1].

Ischemic Stroke Neuroprotection

Cross-study comparable

NR2B Antagonist 1Reported infarct volume reduction at 30 mg/kg i.p.

Ro 25-6981Neuroprotection reported in cortical injury model

Supports ischemic stroke model research as a reference tool compound

Rat transient focal cerebral ischemia model; endpoint context

Evidence Dimension	Reduction in cerebral infarct volume
Target Compound Data	Significant reduction at 30 mg/kg i.p.
Comparator Or Baseline	Ro 25-6981: neuroprotection reported in cortical injury model
Quantified Difference	Both compounds effective; target compound data derived from transient ischemia model
Conditions	Rat model of transient focal cerebral ischemia

Why This Matters

Validates the compound's utility in preclinical stroke research and provides a dosing reference for investigators designing neuroprotection studies.

• [1] Alomone Labs. (n.d.). Ro 25-6981 maleate product datasheet. Retrieved from https://stage.alomone.com/p/ro-25-6981-maleate/R-180 View Source

NR2B-Selective NMDA Receptor Antagonist 1 (CAY10608): Recommended Research & Industrial Applications

Polypharmacology Studies Requiring Combined NR2B/hERG/α1-AdR Activity

NR2B-selective NMDA receptor antagonist 1 is uniquely suited for experiments investigating the functional consequences of simultaneous NMDA receptor blockade and modulation of cardiac ion channels/adrenergic receptors. Its well‑defined IC50 values for hERG (0.73 µM) and α1‑AdR (2.4 µM) allow researchers to differentiate NR2B‑mediated effects from off‑target cardiovascular or hemodynamic effects, an advantage not offered by cleaner NR2B‑selective antagonists like Ro 25‑6981 [1].

Oral Dosing in Rodent Pain and Behavioral Models

The oral bioavailability of compound 29 makes it the preferred tool for chronic pain studies or behavioral assays requiring repeated daily dosing. Unlike parenteral‑only NR2B antagonists (e.g., Ro 25‑6981, conantokin G) [1], this compound can be administered via drinking water or oral gavage, minimizing injection stress and enabling long‑term treatment paradigms.

CNS Penetration Validation in Blood–Brain Barrier Models

Due to its demonstrated BBB permeability , NR2B-selective NMDA receptor antagonist 1 serves as a positive control small‑molecule reference in assays evaluating CNS penetration. Its systemic efficacy contrasts sharply with peptide‑based NR2B antagonists that lack BBB access [1], making it valuable for calibrating in vitro BBB models and for studies correlating brain exposure with pharmacodynamic endpoints.

Preclinical Ischemic Stroke and Neuroprotection Research

The compound has been quantitatively shown to reduce infarct volume following transient focal cerebral ischemia in rats at a dose of 30 mg/kg i.p. . This established in vivo efficacy benchmark positions it as a reliable positive control or reference agent in stroke research programs, complementing or replacing other NR2B antagonists like Ro 25‑6981 [1] depending on the desired selectivity profile.

Application

Selection Property

Validation Focus

Polypharmacology research with combined NR2B/hERG/α1-AdR activity

Multi-target inhibition profile

Off-target effect differentiation in cardiovascular safety assays

Oral dosing research in rodent pain and behavioral models

Oral bioavailability

Chronic dosing feasibility without injection stress

CNS penetration validation in blood–brain barrier models

BBB permeability

In vitro/in vivo CNS exposure correlation

Preclinical ischemic stroke and neuroprotection research

Neuroprotection model response

Infarct volume reduction endpoints

• [1] Alomone Labs. (n.d.). Ro 25-6981 maleate product datasheet. Retrieved from https://stage.alomone.com/p/ro-25-6981-maleate/R-180 View Source